2-(2-Hydroxymethyl-phenyl)-thiazole-4-carboxylic acid

• Molecular Formula: C11H9NO3S
• Molecular Weight: 235.26 g/mol
• IUPAC Name: 2-[2-(hydroxymethyl)phenyl]-1,3-thiazole-4-carboxylic acid
• InChI: InChI=1S/C11H9NO3S/c13-5-7-3-1-2-4-8(7)10-12-9(6-16-10)11(14)15/h1-4,6,13H,5H2,(H,14,15)
• InChI Key: XSVVVALTWSGSNM-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)CO)C2=NC(=CS2)C(=O)O

Description

2-(2-Hydroxymethyl-phenyl)-thiazole-4-carboxylic acid is a useful research compound. Its molecular formula is C11H9NO3S and its molecular weight is 235.26 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of 2-(2-hydroxymethyl-phenyl)-thiazole-4-carboxylic acid, ethyl ester (1.3 g) in THF (5 mL) was added an aqueous solution of LiOH:H2O (472 mg in 5 mL water) and the resulting biphasic mixture was stirred vigorously at room temperature for 3 h. The reaction mixture was then acidified with 1N HCl, diluted with water and extracted three times with ethyl acetate. The combined organic extracts were dried over anhydrous sodium sulfate and then concentrated. The crude product was dissolved in a small amount of ethyl acetate and precipitated by addition of hexanes to give 2-(2-hydroxymethyl-phenyl)-thiazole-4-carboxylic acid (926 mg) as a light yellow solid. HRMS calcd for Cl1H9NO3S (M+) 235.0303, observed 235.0302.